Cas no 34880-43-8 (2-Propyl-2-heptenal (Technical Grade))
34880-43-8 structure
Product Name:2-Propyl-2-heptenal (Technical Grade)
CAS No:34880-43-8
MF:C10H18O
MW:154.249323368073
CID:308383
Update Time:2025-04-19
2-Propyl-2-heptenal (Technical Grade) Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptenal, 2-propyl-
- 2-Propyl-2-heptenal
- (2Z)-2-propylhept-2-enal
- 2-Propylhept-2-enal
- 2-Propyl-2-heptenal (Technical Grade)
-
- Inchi： 1S/C10H18O/c1-3-5-6-8-10(9-11)7-4-2/h8-9H,3-7H2,1-2H3
- InChI Key： GADNZGQWPNTMCH-UHFFFAOYSA-N
- SMILES： O=CC(=CCCCC)CCC
Computed Properties
- Exact Mass: 154.13600
Experimental Properties
- Density: 0.851 g/mL at 20 °C(lit.)
- Flash Point: 125 °C
- Refractive Index: n20/D 1.457
- PSA: 17.07000
- LogP: 3.10200
2-Propyl-2-heptenal (Technical Grade) Security Information
- WGK Germany：3
- Safety Instruction： S23; S24/25
- FLUKA BRAND F CODES：10-23
2-Propyl-2-heptenal (Technical Grade) Customs Data
- HS CODE：2912190090
- Customs Data：
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Propyl-2-heptenal (Technical Grade) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P835815-1g |
2-Propyl-2-heptenal (Technical Grade) |
34880-43-8 | 1g |
$ 219.00 | 2023-09-06 | ||
| TRC | P835815-10g |
2-Propyl-2-heptenal (Technical Grade) |
34880-43-8 | 10g |
$ 1654.00 | 2023-09-06 |
2-Propyl-2-heptenal (Technical Grade) Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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